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Compound of Interest

Compound Name: GSK319347A

Cat. No.: B1672380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK319347A is a potent and selective dual inhibitor of TANK-binding kinase 1 (TBK1) and IκB

kinase ε (IKKε), with additional inhibitory activity against IκB kinase 2 (IKK2).[1][2] These

kinases are critical components of intracellular signaling pathways that regulate inflammatory

and immune responses, primarily through the activation of NF-κB and interferon regulatory

factors (IRFs). By targeting TBK1, IKKε, and IKK2, GSK319347A offers a promising

therapeutic strategy for a range of inflammatory and autoimmune diseases. These application

notes provide detailed protocols for the in vivo evaluation of GSK319347A in preclinical models

of rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation.

Mechanism of Action
GSK319347A exerts its effects by inhibiting the kinase activity of TBK1, IKKε, and IKK2. These

kinases are central to the activation of the canonical and non-canonical NF-κB signaling

pathways, as well as the IRF3/7 pathway, which drives the production of type I interferons.

Dysregulation of these pathways is a hallmark of many chronic inflammatory and autoimmune

disorders.

Key Inhibitory Concentrations (IC50):
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Target Kinase IC50 (nM)

TBK1 93

IKKε 469

IKK2 790

Table 1: In vitro inhibitory concentrations of GSK319347A against target kinases.[1][2]

Signaling Pathway
The diagram below illustrates the central role of TBK1, IKKε, and IKK2 in the NF-κB and IRF

signaling pathways, highlighting the points of inhibition by GSK319347A.
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Phase 1: Induction

Phase 2: Treatment

Phase 3: Evaluation

Day 0:
Primary Immunization

(CII in CFA)

Day 21:
Booster Immunization

(CII in IFA)

Onset of Arthritis
(Clinical Score ≥ 2)

Daily Dosing:
- Vehicle

- GSK319347A (5 mg/kg)
- GSK319347A (10 mg/kg)

- Positive Control (e.g., Methotrexate)

Monitor:
- Clinical Score

- Paw Thickness
- Body Weight

Day 42: Endpoint
- Serum Collection (Cytokines, Antibodies)

- Paw Histology
- Gene Expression in Joints
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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